Cas no 1261920-25-5 (5-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol)

• Product Name: 5-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol
• CAS No: 1261920-25-5
• MF: C₁₄H₁₃FO₃
• MW: 248.249627828598
• MDL: MFCD18315138
• CID: 2763527
• PubChem ID: 53220879
• Update Time: 2025-05-19

5-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol, 95%
• MFCD18315138
• 1261920-25-5
• DTXSID00685573
• 2'-Fluoro-3',4-dimethoxy[1,1'-biphenyl]-3-ol
• 5-(2-FLUORO-3-METHOXYPHENYL)-2-METHOXYPHENOL
• 5-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol

• MDL： MFCD18315138
• Inchi： 1S/C14H13FO3/c1-17-12-7-6-9(8-11(12)16)10-4-3-5-13(18-2)14(10)15/h3-8,16H,1-2H3
• InChI Key： VSFKPWKVJXBSJA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(=C(C=1)O)OC)OC

Computed Properties

• Exact Mass: 248.08487243g/mol
• Monoisotopic Mass: 248.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol

5-(2-Fluoro-3-Methoxyphenyl)-2-Methoxyphenol: A Comprehensive Overview

5-(2-Fluoro-3-Methoxyphenyl)-2-Methoxyphenol, also known by its CAS number 1261920-25-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a phenol group, a methoxy substituent, and a fluoro-substituted aromatic ring. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties and biological activities.

The synthesis of 5-(2-Fluoro-3-Methoxyphenyl)-2-Methoxyphenol involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of producing this compound, making it more accessible for large-scale applications. The compound's structure allows for further functionalization, enabling its use as an intermediate in the development of more complex molecules.

In terms of chemical properties, 5-(2-Fluoro-3-Methoxyphenyl)-2-Methoxyphenol exhibits notable stability under standard conditions. Its solubility in organic solvents and moderate reactivity make it suitable for a wide range of reactions. The presence of the methoxy group introduces electron-donating effects, which influence the compound's reactivity in nucleophilic and electrophilic aromatic substitution reactions. Additionally, the fluoro substituent contributes to the molecule's unique electronic properties, making it an interesting candidate for studies in heterocyclic chemistry.

The biological activity of 5-(2-Fluoro-3-Methoxyphenyl)-2-Methoxyphenol has been a focal point of recent research efforts. Studies have demonstrated its potential as an antioxidant, anti-inflammatory, and antimicrobial agent. In particular, its ability to scavenge free radicals makes it a promising candidate for applications in oxidative stress-related diseases. Furthermore, preliminary pharmacological studies suggest that this compound may exhibit selective cytotoxicity against certain cancer cell lines, highlighting its potential in anticancer drug development.

The application of 5-(2-Fluoro-3-Methoxyphenyl)-2-Methoxyphenol extends beyond pharmaceuticals. It has shown promise in materials science as a precursor for advanced polymers and coatings. The compound's ability to form stable aromatic systems makes it valuable in the synthesis of high-performance materials with tailored properties. Additionally, its role as an intermediate in agrochemicals has been explored, with potential applications in pest control and crop protection.

Recent research has also delved into the environmental impact of 5-(2-Fluoro-3-Methoxyphenyl)-2-Methoxyphenol. Studies on its biodegradation pathways have provided insights into its eco-friendliness and potential for sustainable use. Efforts are underway to develop green chemistry approaches for its synthesis and application, aligning with global initiatives to reduce environmental footprint.

In conclusion, 5-(2-Fluoro-3-Methoxyphenyl)-2-Methoxyphenol, CAS number 1261920-25-5, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and pharmacology.